Cas no 139583-90-7 (2-Methoxy-6-methylbenzamide)
2-Methoxy-6-methylbenzamide is a substituted benzamide derivative characterized by its methoxy and methyl functional groups at the 2- and 6-positions of the benzene ring, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features contribute to enhanced reactivity and selectivity in amidation and coupling reactions. The methoxy group improves solubility in polar solvents, while the methyl substitution influences steric and electronic properties, making it valuable for fine-tuning molecular interactions. High purity grades are available to meet rigorous research and industrial standards, ensuring consistent performance in synthetic applications.
2-Methoxy-6-methylbenzamide structure
Product Name:2-Methoxy-6-methylbenzamide
CAS No:139583-90-7
MF:C9H11NO2
MW:165.189142465591
CID:1091313
PubChem ID:15749770
Update Time:2025-06-07
2-Methoxy-6-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-6-methylbenzamide
- 2-Methoxy-6-methyl-benzamide
- 2-Methoxy-6-methyl-benzoesaeure-amid
- 2-methoxy-6-methyl-benzoic acid amide
- 6-Methoxy-2-methyl-benzamid
- A1-41959
- 139583-90-7
- AKOS000297434
- CS-0445961
- DB-293262
- 2-Methyl-6-methoxybenzamide
- SCHEMBL1397420
- MFCD13187522
- Benzamide, 2-methoxy-6-methyl-
-
- MDL: MFCD13187522
- Inchi: 1S/C9H11NO2/c1-6-4-3-5-7(12-2)8(6)9(10)11/h3-5H,1-2H3,(H2,10,11)
- InChI Key: IRQLMNZDQZOWMP-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C)=C1C(N)=O
Computed Properties
- Exact Mass: 165.07900
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.113±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 269.4±33.0 ºC (760 Torr),
- Flash Point: 123.3±21.7 ºC,
- Solubility: Slightly soluble (3.1 g/l) (25 º C),
- PSA: 53.31000
- LogP: 1.98670
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Methoxy-6-methylbenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Methoxy-6-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012244-5g |
2-Methoxy-6-methylbenzamide |
139583-90-7 | 95% | 5g |
965.90 USD | 2021-07-05 | |
| Apollo Scientific | OR942134-1g |
2-Methoxy-6-methylbenzamide |
139583-90-7 | 95% | 1g |
£445.00 | 2025-02-20 | |
| Ambeed | A201397-1g |
2-Methoxy-6-methylbenzamide |
139583-90-7 | 95+% | 1g |
$232.0 | 2024-04-24 | |
| A2B Chem LLC | AA61128-1g |
2-Methoxy-6-methylbenzamide |
139583-90-7 | 95% | 1g |
$624.00 | 2024-04-20 | |
| A2B Chem LLC | AA61128-5g |
2-Methoxy-6-methylbenzamide |
139583-90-7 | 95% | 5g |
$1151.00 | 2024-04-20 | |
| Crysdot LLC | CD12145860-5g |
2-Methoxy-6-methylbenzamide |
139583-90-7 | 95+% | 5g |
$736 | 2024-07-23 |
2-Methoxy-6-methylbenzamide Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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